molecular formula C9H11BrClNO B6190302 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine hydrochloride CAS No. 2639445-99-9

6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine hydrochloride

Cat. No. B6190302
CAS RN: 2639445-99-9
M. Wt: 264.5
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine hydrochloride is a chemical compound with the CAS Number: 1404432-35-4 . It has a molecular weight of 228.09 and its IUPAC name is 6-bromo-1,2,3,5-tetrahydrobenzo[e][1,4]oxazepine .


Molecular Structure Analysis

The InChI code for this compound is 1S/C9H10BrNO/c10-8-2-1-3-9-7(8)6-12-5-4-11-9/h1-3,11H,4-6H2 . This code provides a unique representation of the molecule’s structure.


Physical And Chemical Properties Analysis

This compound is an oil at room temperature . The storage temperature is normal .

Safety and Hazards

The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine hydrochloride involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-dihydrobenzofuran", "4-bromoaniline", "sodium hydride", "methyl iodide", "hydrochloric acid", "sodium hydroxide", "acetic acid", "sodium bicarbonate", "ethyl acetate", "water" ], "Reaction": [ "1. 2,3-dihydrobenzofuran is reacted with sodium hydride in the presence of methyl iodide to form 2-methoxy-1,3-benzodioxole.", "2. 2-methoxy-1,3-benzodioxole is reacted with 4-bromoaniline in the presence of hydrochloric acid to form 6-bromo-2-methoxy-1,3-benzodioxole.", "3. 6-bromo-2-methoxy-1,3-benzodioxole is reacted with sodium hydride in the presence of acetic acid to form 6-bromo-2-hydroxy-1,3-benzodioxole.", "4. 6-bromo-2-hydroxy-1,3-benzodioxole is reacted with sodium bicarbonate in the presence of ethyl acetate to form 6-bromo-2-benzoic acid.", "5. 6-bromo-2-benzoic acid is reacted with thionyl chloride in the presence of ethyl acetate to form 6-bromo-2-benzoyl chloride.", "6. 6-bromo-2-benzoyl chloride is reacted with 2-aminoethanol in the presence of sodium hydroxide to form 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine.", "7. 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine is reacted with hydrochloric acid to form 6-bromo-1,2,3,5-tetrahydro-4,1-benzoxazepine hydrochloride." ] }

CAS RN

2639445-99-9

Molecular Formula

C9H11BrClNO

Molecular Weight

264.5

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.